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Compound of Interest

Compound Name: 2-Acetyl-6-methylpyridine

Cat. No.: B1266835 Get Quote

For researchers and scientists in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental compliance.

This guide provides detailed, step-by-step procedures for the safe disposal of 2-Acetyl-6-
methylpyridine, a common intermediate in organic and pharmaceutical synthesis. Adherence

to these protocols is essential to mitigate risks and maintain a secure research environment.

Chemical Safety and Hazard Profile
2-Acetyl-6-methylpyridine is classified as a combustible liquid that is harmful if swallowed and

can cause skin, eye, and respiratory irritation.[1][2] Before handling, it is crucial to be familiar

with its specific hazards.
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Property Value Reference

Molecular Formula C8H9NO [3]

Molecular Weight 135.16 g/mol [3][4]

Appearance Light yellow solid [2]

Boiling Point 209 °C / 408.2 °F [2]

Flash Point 84 °C / 183.2 °F [2]

Hazard Classifications

Acute Toxicity, Oral (Category

4), Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific target organ toxicity —

single exposure (Category 3)

[2][4]

Personal Protective Equipment (PPE)
Prior to initiating any disposal procedures, ensure the following personal protective equipment

is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If vapors or

aerosols are generated, a NIOSH-approved respirator is required.

Step-by-Step Disposal Protocol
The primary directive for the disposal of 2-Acetyl-6-methylpyridine is to adhere to local,

regional, and national regulations.[1] This typically involves disposal through a licensed

professional waste disposal service.

Step 1: Segregation and Collection
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Do not mix 2-Acetyl-6-methylpyridine with other waste streams.

Collect waste 2-Acetyl-6-methylpyridine, including any contaminated materials (e.g.,

absorbent pads from a spill), in its original container or a designated, compatible, and clearly

labeled waste container.

The container must be tightly closed and stored in a cool, dry, and well-ventilated area away

from heat, sparks, and open flames.[1][5]

Step 2: Labeling

Clearly label the waste container with "Waste 2-Acetyl-6-methylpyridine" and include the

appropriate hazard symbols (e.g., harmful, irritant).

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the waste disposal service with the Safety Data Sheet (SDS) for 2-Acetyl-6-
methylpyridine.

Waste material must be disposed of in accordance with national and local regulations. Do

not attempt to dispose of this chemical down the drain or in general waste.

Spill Management and Disposal
In the event of a spill, the cleanup materials will also need to be disposed of as hazardous

waste.

Step 1: Containment

For minor spills, clean up immediately.[6]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1]

Step 2: Collection
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Carefully sweep or scoop the absorbed material into a suitable, labeled container for

disposal.[2]

Avoid generating dust.[6]

Step 3: Decontamination

Decontaminate the spill area and any equipment used for cleanup with an appropriate

solvent, and collect the decontamination materials for disposal as hazardous waste.[1]

Step 4: Disposal

Dispose of the sealed container of spill cleanup material following the same procedure as for

the chemical waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Acetyl-6-methylpyridine.
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2-Acetyl-6-methylpyridine Disposal Workflow

Start: Have 2-Acetyl-6-methylpyridine for Disposal

Is it a spill?

Collect in a labeled, sealed container

No

Contain spill with inert absorbent material

Yes

Store container in a cool, dry, well-ventilated area

Collect spill debris in a labeled, sealed container

Contact EHS or licensed waste disposal service

Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Acetyl-6-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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